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Compound of Interest

Compound Name: 2-Amino-3-Nitrophenol

Cat. No.: B1277897 Get Quote

Essential Safety and Handling Guide for 2-
Amino-3-Nitrophenol
This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-3-Nitrophenol, tailored for research, scientific, and drug development professionals.

Following these procedures is essential for ensuring personal safety and maintaining a secure

laboratory environment.

Chemical Identifier:

Name: 2-Amino-3-Nitrophenol

CAS Number: 603-85-0

Molecular Formula: C6H6N2O3

Hazard Summary: 2-Amino-3-Nitrophenol is classified as a hazardous substance. It is known

to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] All

personnel must handle this chemical with appropriate precautions in a controlled laboratory

setting.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Amino-3-
Nitrophenol to minimize exposure and ensure safety.

PPE Type Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side-

shields. A face shield is

recommended when there is a

significant risk of splashing.

Protects eyes from airborne

dust particles and potential

splashes of solutions.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents direct skin contact

with the compound. Gloves

should be inspected before

use and changed regularly,

especially if contaminated.[1]

Body Protection

A standard laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is recommended,

particularly when handling the

powder form, when there is a

potential for aerosolization, or

if ventilation is inadequate.

Minimizes the inhalation of fine

particles and potential vapors.

[3]

Operational and Disposal Plans
Handling Protocol:

All work with 2-Amino-3-Nitrophenol should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Step-by-Step Handling Procedure:
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Preparation: Before handling the compound, ensure the work area is clean, uncluttered, and

that eyewash stations and safety showers are readily accessible.[3] Designate a specific

area for handling.

Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Weighing: Carefully weigh the desired amount of the powdered compound in a chemical

fume hood. Use a spatula to minimize dust generation. Avoid creating and inhaling dust.[1]

Dissolving: If preparing a solution, add the solvent to the weighed powder slowly to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][4] Contaminated clothing should be removed and washed before reuse.[1]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep the container away from incompatible materials such as strong oxidizing agents.[3][5]

The storage area should be locked up or accessible only to authorized personnel.[1]

Disposal Plan:

Solid Waste: Unused or excess solid 2-Amino-3-Nitrophenol should be disposed of as

hazardous chemical waste.[1] Contaminated materials such as gloves, weighing paper, and

disposable labware should be collected in a designated, clearly labeled hazardous waste

container.[6]

Liquid Waste: Solutions containing 2-Amino-3-Nitrophenol should be collected in a

separate, labeled hazardous waste container. Do not empty into drains.[3][7]

All waste must be disposed of in accordance with local, regional, and national hazardous

waste regulations.[1][7]
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Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical attention.[1][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[1][4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical help.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[1]

In Case of a Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation, and

place it into a suitable, closed container for disposal.[1][5]

Clean the spill area thoroughly.
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Start: Prepare for Handling

1. Assess Hazards
(Skin/Eye/Respiratory Irritant)

2. Gather Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

3. Prepare Workspace
(Fume Hood, Clean Area)

4. Handle Chemical
(Weighing, Dissolving)

5. Decontaminate & Clean Up

Spill or Exposure
Emergency

6. Dispose of Waste
(Solid & Liquid)

End: Procedure Complete

 If No
Follow Emergency Procedures

(First Aid, Spill Cleanup)

 If Yes

 After Resolution

Click to download full resolution via product page

Caption: Logical workflow for safely handling 2-Amino-3-Nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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